Cas no 52793-03-0 (N-(3-chloro-4-methylphenyl)-3-oxobutanamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-oxobutanamide
• CAS No: 52793-03-0
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 937479
• PubChem ID: 879366
• Update Time: 2025-06-18

N-(3-chloro-4-methylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-3-oxobutanamide
• N-(3-CHLORO-4-METHYL-PHENYL)-3-OXO-BUTYRAMIDE
• AC1LGZHZ
• AC1Q1K2O
• AC1Q3MJ7
• CBMicro_044804
• CTK4J6513
• SR-01000227134
• SR-01000227134-1
• N-(3-chloro-4-methyl-phenyl)-3-oxo-butyramide, AldrichCPR
• 52793-03-0
• G31634
• Z56891337
• EN300-01462
• STL090831
• AKOS000115164
• MFCD01001271
• SCHEMBL12531500
• BIM-0044905.P001
• ACETOACET-3-CHLORO-4-METHYLANILIDE
• DTXSID20358171

• MDL： MFCD01001271
• Inchi： 1S/C11H12ClNO2/c1-7-3-4-9(6-10(7)12)13-11(15)5-8(2)14/h3-4,6H,5H2,1-2H3,(H,13,15)
• InChI Key： WDKGZXXHULCYHG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 225.05576
• Monoisotopic Mass: 225.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.247
• Boiling Point: 398.7°C at 760 mmHg
• Flash Point: 194.9°C
• Refractive Index: 1.572
• PSA: 46.17

Additional information on N-(3-chloro-4-methylphenyl)-3-oxobutanamide

N-(3-Chloro-4-methylphenyl)-3-oxobutanamide (CAS No. 52793-03-0): An Overview of Its Properties, Applications, and Recent Research

N-(3-Chloro-4-methylphenyl)-3-oxobutanamide (CAS No. 52793-03-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amides and is characterized by a 3-chloro-4-methylphenyl substituent and a 3-oxobutanamide functional group. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Properties: N-(3-Chloro-4-methylphenyl)-3-oxobutanamide is a white crystalline solid with a molecular formula of C11H11ClNO2 and a molecular weight of 228.66 g/mol. The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it is relatively insoluble in water. Its melting point is reported to be around 145-147°C. The presence of the chloro and methyl substituents on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

Synthesis Methods: The synthesis of N-(3-chloro-4-methylphenyl)-3-oxobutanamide can be achieved through various routes, but one of the most common methods involves the reaction of 3-chloro-4-methylbenzoyl chloride with 3-amino-2-butanone in the presence of a base such as triethylamine. This reaction typically proceeds via an acylation mechanism, resulting in the formation of the desired amide product. Another approach involves the condensation of 3-chloro-4-methylbenzaldehyde with ethyl acetoacetate followed by hydrolysis and cyclization to form the final product. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities: Recent studies have highlighted the potential biological activities of N-(3-chloro-4-methylphenyl)-3-oxobutanamide. One area of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that N-(3-chloro-4-methylphenyl)-3-oxobutanamide may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, N-(3-chloro-4-methylphenyl)-3-oxobutanamide has also been investigated for its anticancer properties. A study published in Cancer Letters demonstrated that this compound can induce apoptosis in human breast cancer cells by activating caspase-dependent pathways. The mechanism involves the upregulation of pro-apoptotic proteins such as Bax and Bak, while downregulating anti-apoptotic proteins like Bcl-2. These findings indicate that N-(3-chloro-4-methylphenyl)-3-oxobutanamide could be a promising lead compound for developing novel anticancer agents.

Recent Research Advancements: The ongoing research on N-(3-chloro-4-methylphenyl)-3-oxobutanamide has expanded our understanding of its potential applications in various fields. For instance, a recent study published in Organic & Biomolecular Chemistry explored the use of this compound as a scaffold for designing new inhibitors of histone deacetylases (HDACs). HDAC inhibitors are known to play a crucial role in epigenetic regulation and have been implicated in several diseases, including cancer and neurodegenerative disorders. The researchers found that derivatives of N-(3-chloro-4-methylphenyl)-3-oxobutanamide exhibited potent HDAC inhibitory activity, suggesting their potential as therapeutic agents.

Another area of interest is the use of N-(3-chloro-4-methylphenyl)-3-oxobutanamide as a probe for studying protein-protein interactions. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively bind to specific protein targets involved in cellular signaling pathways. This property makes it a valuable tool for elucidating complex biological processes and identifying potential drug targets.

Conclusion: N-(3-Chloro-4-methylphenyl)-3-oxobutanamide (CAS No. 52793-03-0) is a versatile compound with promising biological activities and potential applications in various fields, including anti-inflammatory therapy, cancer treatment, epigenetic regulation, and protein-protein interaction studies. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its development as a therapeutic agent or research tool. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.